Cas no 512197-97-6 (2-chloro-4-(1H-1,2,3-triazol-5-yl)Benzenamine)

• Product Name: 2-chloro-4-(1H-1,2,3-triazol-5-yl)Benzenamine
• CAS No: 512197-97-6
• MF: C₈H₇ClN₄
• MW: 194.620979547501
• CID: 2112757
• PubChem ID: 9964344
• Update Time: 2025-04-21

2-chloro-4-(1H-1,2,3-triazol-5-yl)Benzenamine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(1H-1,2,3-triazol-5-yl)Benzenamine
• SCHEMBL6166026
• DA-26646
• 512197-97-6

• Inchi： 1S/C8H7ClN4/c9-6-3-5(1-2-7(6)10)8-4-11-13-12-8/h1-4H,10H2,(H,11,12,13)
• InChI Key： FETAEODXHKRKLJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=NNN=1)N

Computed Properties

• Exact Mass: 194.0359239Da
• Monoisotopic Mass: 194.0359239Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 67.6Ų